Cas no 1042-85-9 (2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-5-ethyl-3-phenyl-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-5-ethyl-3-phenyl-
• CAS No: 1042-85-9
• MF: C₁₈H₂₂N₂O₃
• MW: 314.378884792328
• CID: 152312
• PubChem ID: 13968
• Update Time: 2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-5-ethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-5-ethyl-3-phenyl-
• 1-cyclohexyl-5-ethyl-3-phenyl-1,3-diazinane-2,4,6-trione
• 1-Cyclohexyl-5-ethyl-3-phenylbarbituric acid
• 1-Cyclohexyl-5-ethyl-3-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• DTXSID50908865
• BARBITURIC ACID, 1-CYCLOHEXYL-5-ETHYL-3-PHENYL-
• BRN 0897064
• 1042-85-9

• Inchi： 1S/C18H22N2O3/c1-2-15-16(21)19(13-9-5-3-6-10-13)18(23)20(17(15)22)14-11-7-4-8-12-14/h3,5-6,9-10,14-15H,2,4,7-8,11-12H2,1H3
• InChI Key： VHGLHDSRPPOBQD-UHFFFAOYSA-N
• SMILES： O=C1C(CC)C(N(C2C=CC=CC=2)C(N1C1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 314.16316
• Monoisotopic Mass: 314.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.209
• Boiling Point: 434.9°C at 760 mmHg
• Flash Point: 181°C
• Refractive Index: 1.571
• PSA: 57.69
• LogP: 3.34360